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Compound of Interest

Compound Name: Heptadecenylcatechol

Cat. No.: B15185096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Heptadecenylcatechol is a component of urushiol, the allergenic oil found in

plants of the Toxicodendron genus (e.g., poison ivy, poison oak, poison sumac). Direct safety

data for isolated heptadecenylcatechol is limited. Therefore, the following protocols are based

on the well-documented hazards of urushiol and related catechols. Extreme caution is advised.

These are guidelines and do not replace a formal risk assessment by qualified personnel.

Introduction
Heptadecenylcatechol is a lipid-soluble organic compound and a member of the catechol

family with a C17 aliphatic side chain. It is one of the active allergens found in urushiol, which is

known to cause severe contact dermatitis.[1][2] Researchers and professionals in drug

development may handle this compound for various purposes, including allergen research,

development of hyposensitization therapies, and as a chemical intermediate. Given its potent

allergenic nature, strict adherence to safety protocols is paramount to prevent occupational

exposure and ensure a safe laboratory environment.

Hazard Identification and Toxicological Summary
The primary hazard associated with heptadecenylcatechol is its ability to induce a Type IV

hypersensitivity reaction, also known as allergic contact dermatitis.[2]

Primary Route of Exposure: Dermal contact.
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Symptoms of Exposure: Upon initial contact, sensitization may occur without immediate

symptoms. Subsequent exposure in sensitized individuals can lead to a reaction within 12 to

48 hours, characterized by redness, severe itching, swelling, and the formation of blisters or

a rash that can last for several weeks.[3][4]

Inhalation Hazard: Inhalation of aerosolized heptadecenylcatechol or smoke from burning

contaminated materials can cause severe respiratory irritation and systemic allergic

reactions.[5][6]

Stability: Urushiol, and by extension heptadecenylcatechol, is extremely stable and can

remain active on surfaces for years if not properly decontaminated.[3][7]

Quantitative Data
The following table summarizes key quantitative data for urushiol and related catechols. This

information should be used as a reference for handling and storage procedures.

Property Value Source

Urushiol

Boiling Point 200 °C (392 °F) [8]

Density ~0.968 g/mL [8]

Solubility

Soluble in diethyl ether,

acetone, ethanol, carbon

tetrachloride, and benzene.

[8]

Catechol (related compound)

Melting Point 103 - 106 °C [9]

Vapor Pressure 0.01 mm Hg @ 25 °C [9]

Decontamination Efficacy

Washing at 10 minutes ~50% removal of urushiol [10]

Washing at 15 minutes ~25% removal of urushiol [11]

Washing at 30 minutes ~10% removal of urushiol [11]
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Experimental Protocols
Protocol for Handling and Weighing
Heptadecenylcatechol
This protocol outlines the steps for safely handling and weighing solid or oily

heptadecenylcatechol in a laboratory setting.

Preparation and Personal Protective Equipment (PPE):

Work must be conducted in a designated area, preferably within a certified chemical fume

hood.[12]

Wear appropriate PPE:

Nitrile or chemical-resistant gloves (vinyl or leather gloves are also effective; latex

gloves offer no protection).[6][13] Consider double-gloving.

A lab coat with long sleeves.

Safety goggles or a face shield.[14]

For handling powders or potential aerosols, a NIOSH-approved respirator with an

appropriate cartridge is recommended.[5]

Weighing Procedure:

Place an analytical balance inside the chemical fume hood.

Use disposable weigh boats.

Carefully transfer the required amount of heptadecenylcatechol using a dedicated

spatula.

Minimize the creation of dust or aerosols.[9]

Post-Handling:
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Immediately after handling, carefully remove and dispose of gloves in a designated

hazardous waste container.

Wash hands thoroughly with soap and cool water.[15]

Decontaminate the spatula and any other reusable equipment with rubbing alcohol or a

degreasing soap.[5]

Wipe down the work surface in the fume hood with a suitable solvent (e.g., ethanol or

isopropanol) followed by a soap and water solution.

Protocol for Storage of Heptadecenylcatechol
Proper storage is crucial to prevent accidental exposure and degradation of the compound.

Container:

Store in a clearly labeled, tightly sealed container. The label should include the chemical

name, hazard symbols (e.g., skin sensitizer, irritant), and date of receipt/preparation.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[9]

Keep away from light and air to minimize oxidation and polymerization.[8][16]

Store in a locked cabinet to restrict access to authorized personnel only.

Segregation:

Store separately from incompatible materials, such as strong oxidizing agents.

Protocol for Decontamination and Spill Response
Immediate and thorough decontamination is critical following any potential contact with

heptadecenylcatechol.

Personnel Decontamination (Skin Exposure):
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Immediately wash the affected area with soap and cool or lukewarm water for at least 15

minutes.[15] Hot water should be avoided as it can open pores and enhance absorption.

[15][17]

Specialized cleansers designed to break down urushiol (e.g., those containing organic

solvents) can be more effective than regular soap.[15][18]

Thoroughly scrub under the fingernails with a brush.[5][15]

If a large area is exposed, take a cool shower immediately.[7]

Decontamination of Clothing and Equipment:

Carefully remove contaminated clothing, avoiding contact with bare skin.[15]

Wash contaminated clothing separately from other laundry in hot water with a heavy-duty

detergent. A double wash cycle may be necessary for heavily contaminated items.[15][19]

Clean tools and equipment with rubbing alcohol or soap and water.[5] Urushiol can remain

active on surfaces for years.[5]

Spill Response:

Evacuate the immediate area of the spill.

Ensure proper PPE is worn before attempting to clean the spill.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

For solid spills, carefully sweep up the material to avoid generating dust.

Place the absorbed material or swept solids into a sealed, labeled hazardous waste

container.

Decontaminate the spill area with a suitable solvent, followed by a thorough wash with

soap and water.
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Workflow for Handling Heptadecenylcatechol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Safe Handling and
Storage of Heptadecenylcatechol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15185096#protocols-for-handling-and-storing-
heptadecenylcatechol-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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